Cas no 1154888-95-5 (N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine
• CAS No: 1154888-95-5
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 2162985
• Update Time: 2025-07-23

N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-ethyl-n*1*-(2-methyl-benzyl)-ethane-1,2-diamine
• N1-ethyl-N1-(2-methylbenzyl)ethane-1,2-diamine
• AM90733
• N-Ethyl-N-(2-methylbenzyl)-1,2-ethanediamine
• N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C12H20N2/c1-3-14(9-8-13)10-12-7-5-4-6-11(12)2/h4-7H,3,8-10,13H2,1-2H3
• InChI Key： YDLOCTVCSFJOBK-UHFFFAOYSA-N
• SMILES： N(CC)(CCN)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Topological Polar Surface Area: 29.3

N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N*1*-Ethyl-N*1*-(2-methyl-benzyl)-ethane-1,2-diamine

Introduction to N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine (CAS No. 1154888-95-5)

N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine, identified by its CAS number 1154888-95-5, is a significant compound in the realm of chemical and pharmaceutical research. This diamine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a combination of ethyl and benzyl groups, makes it a versatile candidate for further exploration in medicinal chemistry and material science.

The chemical formula of N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine can be represented as C₁₂H₁₉N₂. This formula highlights the presence of carbon, hydrogen, and nitrogen atoms, which are essential for its role as a building block in synthesizing more complex molecules. The presence of the amine functional groups at both ends of the ethane backbone enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in diamine derivatives due to their potential applications in drug development. N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine is no exception. Researchers have been exploring its utility in the synthesis of novel pharmaceuticals, particularly those targeting neurological disorders. The compound's ability to act as a chiral building block has opened new avenues for creating enantiomerically pure drugs, which are often more effective and have fewer side effects than their racemic counterparts.

One of the most exciting aspects of N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine is its role in the development of metal-organic frameworks (MOFs). MOFs are porous materials that have applications in gas storage, separation technologies, and catalysis. The diamine functional groups in this compound can coordinate with metal ions to form stable and highly porous structures. These MOFs have shown promise in various industrial applications, including carbon capture and hydrogen storage.

The synthesis of N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine involves a multi-step process that requires careful control of reaction conditions. The primary step involves the alkylation of an amine with 2-methylbenzyl chloride followed by another round of alkylation with ethyl bromide. This process needs to be optimized to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale.

In the field of medicinal chemistry, N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine has been investigated for its potential as a precursor to bioactive molecules. Its structural features make it a suitable candidate for designing ligands that can interact with biological targets such as enzymes and receptors. For instance, researchers have explored its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to form stable complexes with metal ions also makes it valuable in designing metallodrugs that can target specific pathological conditions.

The toxicological profile of N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine is another area of interest. While preliminary studies suggest that it is relatively non-toxic at low concentrations, further research is needed to understand its long-term effects. In vitro toxicity assays have been conducted to evaluate its potential cytotoxicity and genotoxicity. These studies are essential for ensuring that the compound is safe for use in pharmaceutical applications and does not pose any significant health risks.

The environmental impact of this compound is also being considered. As part of sustainable chemistry efforts, researchers are exploring ways to minimize waste and reduce energy consumption during its synthesis. Green chemistry principles are being applied to develop more environmentally friendly methods for producing N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine. These methods include using biocatalysts and renewable solvents, which can significantly reduce the ecological footprint of chemical manufacturing processes.

Future research directions for N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine include exploring its applications in nanotechnology and advanced materials science. The compound's ability to form coordination complexes with metal ions makes it a promising candidate for designing functional materials with unique properties. For example, it could be used to create novel catalysts or sensors that have enhanced performance compared to existing materials.

In conclusion, N*1*-(2-methyl-benzyl)-N*1*-ethyl-ethane-1,2-diamine (CAS No. 1154888-95-5) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it a valuable building block for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.